Cas no 1365962-65-7 (3-5-(5-Ethyl-1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylpropanoic acid)

• Product Name: 3-5-(5-Ethyl-1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylpropanoic acid
• CAS No: 1365962-65-7
• MF: C₁₁H₁₄N₄O₃
• MW: 250.253861904144
• MDL: MFCD22056538
• CID: 4697278
• Update Time: 2025-05-20

3-5-(5-Ethyl-1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-(5-Ethyl-1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]propanoic acid
• 3-(5-(5-Ethyl-1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)propanoic acid
• T5194
• 1,3,4-oxadiazole-2-propanoic acid, 5-(5-ethyl-1-methyl-1H-pyrazol-3-yl)-
• 3-5-(5-Ethyl-1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylpropanoic acid

• MDL： MFCD22056538
• Inchi： 1S/C11H14N4O3/c1-3-7-6-8(14-15(7)2)11-13-12-9(18-11)4-5-10(16)17/h6H,3-5H2,1-2H3,(H,16,17)
• InChI Key： DSBQNUCBMGLUGU-UHFFFAOYSA-N
• SMILES： O1C(CCC(=O)O)=NN=C1C1C=C(CC)N(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 302
• Topological Polar Surface Area: 94

Additional information on 3-5-(5-Ethyl-1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylpropanoic acid

Comprehensive Overview of 3-5-(5-Ethyl-1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylpropanoic acid (CAS No. 1365962-65-7)

In the realm of specialized organic compounds, 3-5-(5-Ethyl-1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylpropanoic acid (CAS No. 1365962-65-7) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, characterized by its pyrazole and oxadiazole heterocyclic moieties, has garnered attention in pharmaceutical and agrochemical research. Its propanoic acid tail further enhances its versatility, making it a candidate for drug design and material science innovations.

The molecular structure of 3-5-(5-Ethyl-1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylpropanoic acid combines a 5-ethyl-1-methylpyrazole core with a 1,3,4-oxadiazole ring, linked via a propanoic acid chain. This arrangement is particularly notable for its potential bioactivity, as both pyrazole and oxadiazole derivatives are known for their roles in medicinal chemistry. Researchers are exploring its applications in targeting enzymes or receptors, given the compound's ability to interact with biological systems through hydrogen bonding and hydrophobic interactions.

Recent trends in scientific literature highlight a growing interest in heterocyclic compounds like 3-5-(5-Ethyl-1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylpropanoic acid. Searches for "oxadiazole derivatives in drug discovery" or "pyrazole-based bioactive molecules" have surged, reflecting the demand for novel therapeutic agents. This compound's CAS No. 1365962-65-7 is frequently queried in databases, underscoring its relevance in academic and industrial settings.

From a synthetic perspective, the preparation of 3-5-(5-Ethyl-1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylpropanoic acid involves multi-step organic reactions, including cyclization and functional group transformations. Optimizing its yield and purity is critical for scalability, a topic often discussed in forums on "green chemistry approaches for heterocycles." The compound's stability under various conditions is also a key consideration for storage and handling protocols.

Beyond pharmaceuticals, 3-5-(5-Ethyl-1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylpropanoic acid may find utility in agrochemicals, given the pesticidal properties of similar oxadiazole compounds. Queries like "sustainable crop protection chemicals" align with this potential, as the industry seeks eco-friendly alternatives. Its propanoic acid moiety could further enable formulations with improved solubility and bioavailability.

Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring precise identification and quality control. Researchers often search for "analytical methods for heterocyclic acids" to refine these protocols, highlighting the intersection of chemistry and advanced instrumentation.

In conclusion, 3-5-(5-Ethyl-1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-ylpropanoic acid (CAS No. 1365962-65-7) represents a compelling case study in the design and application of multifunctional heterocycles. Its structural complexity and adaptability position it at the forefront of innovations in life sciences and materials engineering, resonating with contemporary searches for "next-generation bioactive molecules."